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Introduction
Musk ketone (4'-tert-butyl-2',6'-dimethyl-3',5'-dinitroacetophenone) is a synthetic nitroaromatic

compound historically used as a fragrance ingredient in a variety of consumer products. Its

chemical structure, characterized by a substituted benzene ring with two nitro groups and a

ketone functional group, places it in a class of compounds with notable energetic properties. A

thorough understanding of its thermochemical data and combustion behavior is crucial for

safety assessment, environmental impact analysis, and potential applications in various fields,

including the study of energetic materials.

This technical guide provides a summary of the available physicochemical properties of musk
ketone. Due to the absence of specific experimental thermochemical data in the current

literature, this document outlines detailed, generalized experimental protocols for bomb

calorimetry, thermogravimetric analysis (TGA), and differential thermal analysis (DTA). These

protocols are based on established methodologies for the analysis of nitroaromatic compounds

and serve as a practical framework for researchers seeking to determine these properties. To

further aid in experimental design, thermochemical data for structurally similar compounds,

such as dinitrotoluene isomers, are presented as a reference.

Physicochemical Properties of Musk Ketone
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A summary of the key physicochemical properties of musk ketone is presented in Table 1. This

data is essential for handling, storage, and the design of analytical procedures.

Property Value

Chemical Formula C₁₄H₁₈N₂O₅

Molecular Weight 294.31 g/mol

Appearance Light yellow crystalline powder

Melting Point 133.5-136.5 °C

Boiling Point Decomposes at 250–300 °C

CAS Number 81-14-1

Thermochemical Data of Structurally Related
Compounds
While specific experimental data for the enthalpy of formation and combustion of musk ketone
are not readily available, data for dinitrotoluene (DNT) isomers can provide valuable

comparative insights due to their structural similarities as nitroaromatic compounds. These

values are critical for estimating the energetic potential and reaction thermodynamics.

Compound
Enthalpy of Formation
(ΔfH°solid) (kJ/mol)

Enthalpy of Combustion
(ΔcH°solid) (kJ/mol)

2,4-Dinitrotoluene -40 -3560 ± 30

Data sourced from the NIST Chemistry WebBook for Benzene, 1-methyl-2,4-dinitro-[1].

Experimental Protocols for Thermochemical and
Combustion Analysis
The following sections detail standardized experimental procedures for determining the key

thermochemical properties of musk ketone.
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Determination of Enthalpy of Combustion via Bomb
Calorimetry
Bomb calorimetry is the standard method for determining the heat of combustion of solid and

liquid samples. The procedure involves the complete combustion of a sample in a high-

pressure oxygen environment and measuring the resultant temperature change in a

surrounding water bath.

Experimental Workflow:

Sample Preparation Bomb Assembly Calorimetry Measurement Data Analysis

Weigh Musk Ketone Sample Press into a Pellet Weigh Fuse Wire Place Pellet in Crucible Attach Fuse Wire Seal Bomb Pressurize with Oxygen Place Bomb in Calorimeter Equilibrate Temperature Ignite Sample Record Temperature Rise Correct for Fuse Wire & Acid Formation Calculate Heat of Combustion

Click to download full resolution via product page

Caption: Workflow for Bomb Calorimetry.

Detailed Methodology:

Sample Preparation:

Accurately weigh approximately 1 gram of musk ketone.

Compress the powdered sample into a pellet using a pellet press.

Accurately weigh a piece of fuse wire (e.g., nickel-chromium).

Bomb Assembly:

Place the musk ketone pellet into the sample crucible within the bomb.

Secure the fuse wire to the electrodes, ensuring it is in contact with the sample pellet.
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Carefully seal the bomb.

Pressurize the bomb with high-purity oxygen to approximately 30 atm.

Calorimetric Measurement:

Submerge the sealed bomb in a known volume of water in the calorimeter bucket.

Allow the system to reach thermal equilibrium.

Ignite the sample by passing an electric current through the fuse wire.

Record the temperature of the water at regular intervals until a maximum temperature is

reached and the system begins to cool.

Data Analysis:

Determine the corrected temperature rise, accounting for heat exchange with the

surroundings.

Calibrate the calorimeter using a standard substance with a known heat of combustion,

such as benzoic acid.

Apply corrections for the heat released by the combustion of the fuse wire and for the

formation of nitric acid from residual nitrogen and the nitro groups of the sample.

Calculate the gross heat of combustion (at constant volume) and subsequently the

standard enthalpy of combustion (at constant pressure).

Thermal Stability Analysis using Thermogravimetric
Analysis (TGA) and Differential Thermal Analysis (DTA)
TGA and DTA are thermal analysis techniques used to characterize the decomposition and

thermal stability of materials. TGA measures the change in mass of a sample as a function of

temperature, while DTA measures the temperature difference between a sample and an inert

reference.

Experimental Workflow:
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Instrument Setup

Sample Measurement

Data Acquisition & Analysis
Calibrate TGA/DTA Set Atmosphere (e.g., N2) Program Temperature Ramp

Initiate Heating ProgramWeigh Musk Ketone into Crucible Place Sample and Reference in Furnace

Record Mass Loss (TGA)

Record Temp. Difference (DTA)

Identify Decomposition Temperatures Determine Kinetic Parameters

Click to download full resolution via product page

Caption: Workflow for TGA and DTA Analysis.

Detailed Methodology:

Instrument Preparation:

Calibrate the TGA/DTA instrument for temperature and mass using appropriate standards.

Select the desired atmosphere (e.g., inert nitrogen or argon, or an oxidative atmosphere

like air) and set the flow rate.

Program the desired heating rate (e.g., 5, 10, or 20 °C/min) and the final temperature.

Sample Preparation and Loading:

Accurately weigh a small amount of musk ketone (typically 2-10 mg) into a crucible (e.g.,

alumina or platinum).

Place the sample crucible and an empty reference crucible into the instrument's furnace.
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Analysis:

Initiate the temperature program.

The instrument will record the sample's mass and the temperature difference between the

sample and the reference as a function of the furnace temperature.

Data Interpretation:

The TGA curve (mass vs. temperature) will indicate the onset and completion

temperatures of decomposition, as well as the mass loss associated with each step.

The derivative of the TGA curve (DTG) shows the rate of mass loss, with peaks

corresponding to the temperatures of maximum decomposition rate.

The DTA curve will show endothermic peaks (e.g., for melting) and exothermic peaks (e.g.,

for decomposition), providing information on the energetics of these transitions.

By performing the analysis at multiple heating rates, kinetic parameters such as the

activation energy of decomposition can be calculated using methods like the Kissinger or

Ozawa-Flynn-Wall analysis.

Conclusion
This technical guide provides a foundational understanding of the physicochemical properties

of musk ketone and outlines the necessary experimental protocols for a comprehensive

thermochemical and combustion analysis. While specific experimental thermochemical data for

musk ketone remains to be determined, the methodologies and comparative data presented

herein offer a robust framework for researchers to conduct these critical investigations. The

provided workflows and detailed procedures for bomb calorimetry, TGA, and DTA will enable

the generation of reliable data, contributing to a safer and more complete understanding of this

nitroaromatic compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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